Cas no 117604-42-9 (1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)-)
117604-42-9 structure
Product Name:1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)-
CAS No:117604-42-9
MF:C6H15Cl2NO
MW:188.095400094986
CID:131581
PubChem ID:13393826
Update Time:2025-04-19
1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)-
- [(2R)-3-chloro-2-hydroxypropyl]-trimethylazanium,chloride
- (2R)-3-chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
- (R)-(+)-(3-CHLORO-2-HYDROXYPROPYL)- &
- (R)-(+)-(3-CHLORO-2-HYDROXYPROPYL)TRIMETHYLAMMONIUM CHLORIDE
- (R)-(+)-(3-CHLORO-2-HYDROXYPROPYL)- &
- D76290
- [(2R)-3-CHLORO-2-HYDROXYPROPYL]TRIMETHYLAZANIUM CHLORIDE
- 117604-42-9
- [(2R)-3-chloro-2-hydroxypropyl]-trimethylazanium;chloride
- CS-0102622
- CS-16712
- SCHEMBL10423959
- (R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
- (r)-(+)-N-(3-chloro-2-hydroxy-propyl)-N,N,N-trimethylammonium chloride
- AKOS006237608
-
- Inchi： 1S/C6H15ClNO.ClH/c1-8(2,3)5-6(9)4-7;/h6,9H,4-5H2,1-3H3;1H/q+1;/p-1/t6-;/m0./s1
- InChI Key： CSPHGSFZFWKVDL-RGMNGODLSA-M
- SMILES： ClC[C@@H](C[N+](C)(C)C)O.[Cl-]
Computed Properties
- Exact Mass: 187.0530695g/mol
- Monoisotopic Mass: 187.0530695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 79.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: g/cm3
- Melting Point: 217 °C (dec.)(lit.)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Solubility: Not determined
1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0102622-250mg |
(R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride |
117604-42-9 | 99.16% | 250mg |
$50.0 | 2022-04-28 | |
| ChemScence | CS-0102622-1g |
(R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride |
117604-42-9 | 99.16% | 1g |
$85.0 | 2022-04-28 | |
| ChemScence | CS-0102622-5g |
(R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride |
117604-42-9 | 99.16% | 5g |
$258.0 | 2022-04-28 | |
| ChemScence | CS-0102622-10g |
(R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride |
117604-42-9 | 99.16% | 10g |
$428.0 | 2022-04-28 | |
| Chemenu | CM555627-1g |
(R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride |
117604-42-9 | 98% | 1g |
$92 | 2023-02-03 | |
| Chemenu | CM555627-5g |
(R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride |
117604-42-9 | 98% | 5g |
$277 | 2023-02-03 | |
| Chemenu | CM555627-10g |
(R)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride |
117604-42-9 | 98% | 10g |
$462 | 2023-02-03 | |
| 1PlusChem | 1P007823-250mg |
1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- |
117604-42-9 | >98% | 250mg |
$85.00 | 2023-12-26 | |
| 1PlusChem | 1P007823-1g |
1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- |
117604-42-9 | >98% | 1g |
$145.00 | 2023-12-26 | |
| Aaron | AR0078AF-100mg |
1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- |
117604-42-9 | 98% | 100mg |
$19.00 | 2025-02-11 |
1-Propanaminium,3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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